Methyl 2-[6-oxo-4-(trifluoromethyl)pyrimidin-1-yl]acetate

• IUPAC Name: methyl 2-[6-oxo-4-(trifluoromethyl)pyrimidin-1-yl]acetate
• InChI: InChI=1S/C8H7F3N2O3/c1-16-7(15)3-13-4-12-5(2-6(13)14)8(9,10)11/h2,4H,3H2,1H3
• InChI Key: HJJCESXABXFNCA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C=NC(=CC1=O)C(F)(F)F
• Molecular Formula: C8H7F3N2O3
• Molecular Weight: 236.15 g/mol

Description

• InChI Code : 1S/C8H7F3N2O3/c1-16-7 (15)3-13-4-12-5 (2-6 (13)14)8 (9,10)11/h2,4H,3H2,1H3

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Pyrimidine Derivatives Synthesis : A study by Pivazyan et al. (2019) describes the synthesis of new derivatives containing a pyrimidine fragment, demonstrating the compound's utility in generating structurally diverse heterocycles with potential biological activities (Pivazyan et al., 2019).

Biological Activity

• Plant Growth Stimulation : The same study by Pivazyan et al. highlighted that some of the synthesized pyrimidine derivatives exhibit a pronounced plant growth-stimulating effect, suggesting agricultural applications (Pivazyan et al., 2019).

• Antimicrobial Activity : Research conducted by Hossan et al. (2012) on pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from citrazinic acid, revealed good antibacterial and antifungal activities, indicating the compound's relevance in developing new antimicrobial agents (Hossan et al., 2012).